Cas no 499770-75-1 (3-Oxazol-5-yl-benzenesulfonyl Chloride)

• Product Name: 3-Oxazol-5-yl-benzenesulfonyl Chloride
• CAS No: 499770-75-1
• MF: C₉H₆ClNO₃S
• MW: 243.666840076447
• MDL: MFCD03407346
• CID: 841429
• PubChem ID: 2794576
• Update Time: 2025-10-12

3-Oxazol-5-yl-benzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-oxazol-5-yl)benzenesulfonyl chloride
• 3-Oxazol-5-yl-benzenesulfonyl chloride
• 3-(1,3-OXAZOL-5-YL)BENZENESULFONYL CHLORIDE, 95+%
• 499770-75-1
• ZUA77075
• AS-5777
• 3-(1,3-Oxazol-5-yl)benzenesulphonyl chloride
• 3-(Oxazol-5-yl)benzene-1-sulfonylchloride
• SCHEMBL949044
• CS-0319973
• AKOS006335200
• 3-(Oxazol-5-yl)benzenesulfonyl chloride
• MFCD03407346
• 3-(Oxazol-5-yl)benzene-1-sulfonyl chloride
• DTXSID80383227
• 3-Oxazol-5-yl-benzenesulfonyl Chloride

• MDL： MFCD03407346
• Inchi： 1S/C9H6ClNO3S/c10-15(12,13)8-3-1-2-7(4-8)9-5-11-6-14-9/h1-6H
• InChI Key： NVZBCBJNRFKVHB-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C2=CN=CO2)C=1)(=O)=O

Computed Properties

• Exact Mass: 242.97600
• Monoisotopic Mass: 242.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• PSA: 68.55000
• LogP: 3.34990

3-Oxazol-5-yl-benzenesulfonyl Chloride Security Information

• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 3-Oxazol-5-yl-benzenesulfonyl Chloride

Recent Advances in the Application of 3-Oxazol-5-yl-benzenesulfonyl Chloride (CAS: 499770-75-1) in Chemical Biology and Pharmaceutical Research

3-Oxazol-5-yl-benzenesulfonyl Chloride (CAS: 499770-75-1) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This sulfonyl chloride derivative, characterized by the presence of an oxazole ring, serves as a key building block for the synthesis of various biologically active compounds. Recent studies have highlighted its utility in the development of enzyme inhibitors, receptor modulators, and other pharmacologically relevant molecules.

One of the most notable applications of 3-Oxazol-5-yl-benzenesulfonyl Chloride is its role in the synthesis of sulfonamide-based compounds. Sulfonamides are a well-established class of bioactive molecules with diverse therapeutic applications, including antibacterial, antiviral, and anticancer activities. Researchers have utilized this compound to introduce the sulfonamide moiety into target molecules, thereby enhancing their binding affinity and selectivity for specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-Oxazol-5-yl-benzenesulfonyl Chloride in the development of novel carbonic anhydrase inhibitors with improved pharmacokinetic properties.

In addition to its role in medicinal chemistry, 3-Oxazol-5-yl-benzenesulfonyl Chloride has also been employed in chemical biology research as a tool for protein labeling and modification. The reactive sulfonyl chloride group allows for efficient conjugation with nucleophilic amino acid residues, such as lysine and cysteine, enabling the study of protein-protein interactions and post-translational modifications. A recent study in ACS Chemical Biology showcased the use of this compound in the development of activity-based probes for profiling serine hydrolases, providing valuable insights into enzyme function and regulation.

The synthesis and characterization of 3-Oxazol-5-yl-benzenesulfonyl Chloride have been the subject of several recent investigations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity. Furthermore, computational studies have provided insights into the electronic properties and reactivity of this compound, facilitating its rational design and optimization for specific applications. These efforts have contributed to a deeper understanding of its chemical behavior and potential in drug discovery.

Despite its promising applications, challenges remain in the large-scale production and handling of 3-Oxazol-5-yl-benzenesulfonyl Chloride. Its sensitivity to moisture and tendency to undergo hydrolysis necessitate careful storage and handling conditions. Recent advancements in synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have addressed some of these challenges, offering more efficient and scalable routes to its production. These innovations are expected to further expand its utility in pharmaceutical research and development.

Looking ahead, the continued exploration of 3-Oxazol-5-yl-benzenesulfonyl Chloride holds great promise for the discovery of new therapeutic agents and chemical tools. Its unique structural features and reactivity profile make it a valuable asset in the toolkit of medicinal chemists and chemical biologists. Future research directions may include the development of novel derivatives with enhanced stability and reactivity, as well as the exploration of its applications in emerging areas such as targeted drug delivery and bioorthogonal chemistry.